2-(3-Aminophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 2-(3-aminophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C16H21N3O/c1-15-7-18-9-16(2,14(15)20)10-19(8-15)13(18)11-4-3-5-12(17)6-11/h3-6,13H,7-10,17H2,1-2H3
• InChI Key: JKNBPTOSZHTZHR-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1=O)(CN(C2)C3C4=CC(=CC=C4)N)C
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• CAS No.: 359904-16-8

Description

2-(3-Aminophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.364. The purity is usually 95%.
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Scientific Research Applications

Transition-State Mimics for Cis-Trans Interconversion

One notable application of compounds related to "2-(3-Aminophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one" is as transition-state mimics for the enzyme-catalyzed cis-trans rotamer interconversion of amides, which is crucial for peptide and protein folding and function. The stabilization of the amide group in a high-energy, perpendicular conformation has been explored for these rigid tricyclic systems (Komarov et al., 2015).

Novel Triazenes Synthesis

Another application involves the synthesis of novel triazenes through the reaction of cyclic aminals with diazonium salts, leading to a new series of bis-triazenes. These compounds have been characterized by various spectroscopic methods, including HR-MS, 1H and 13C NMR, and 2D-NMR, demonstrating the versatility of related compounds in synthetic organic chemistry (Rivera & González-Salas, 2010).

Antimicrobial Agent Development

Compounds derived from this class have also been synthesized and evaluated as antimicrobial agents. The synthesis of 4,8,9,10-tetraaryl-1,3-diazatricyclo[3.3.1.1]decan-6-ones and their reduction to corresponding alcohols demonstrated significant antimicrobial activity, making them potential candidates for antimicrobial drug development (Balaji, Sarveswari, & Vijayakumar, 2015).

Structural and Conformational Studies

The molecular and crystal structure analysis of derivatives of this chemical structure has contributed to a deeper understanding of their conformational behavior and potential for forming dimeric associates or chain structures, which could be relevant in material science and the study of molecular interactions (Tafeenko, Bogdan, & Aslanov, 1994).